Bourgeonal Exhibits >10,000-Fold Lower In Vivo Detection Threshold Compared to Lilial and Helional
In a controlled in vivo behavioral study using CD-1 mice in an automated olfactometer, Bourgeonal demonstrated a detection threshold of 0.1 parts per quadrillion (ppq). This is four orders of magnitude (10,000-fold) lower than the 1 part per billion (ppb) threshold observed for the structural analogs Lilial and Helional under identical experimental conditions [1]. The assay required mice to discriminate between odorant dilutions and an odorless solvent, with a 75% correct response criterion across consecutive trial blocks. This extreme sensitivity gap directly contradicts any assumption of functional equivalence among muguet aldehydes in biological or sensory applications.
| Evidence Dimension | In vivo olfactory detection threshold |
|---|---|
| Target Compound Data | 0.1 ppq (parts per quadrillion) |
| Comparator Or Baseline | Lilial: 1 ppb; Helional: 1 ppb |
| Quantified Difference | >10,000-fold lower for Bourgeonal |
| Conditions | CD-1 mice; automated olfactometer; 75% correct response criterion; solvent: odorless diethyl phthalate |
Why This Matters
This extreme sensitivity gap precludes substitution of Bourgeonal with Lilial or Helional in any application where biological detection thresholds influence outcome, including behavioral assays, sensory panel evaluations, and receptor activation studies.
- [1] Larsson, L. (2010). Detection threshold values for bourgeonal, lyral, canthoxal, cyclamal, helional, lilial and 3-phenylpropanal (3-PPA) in CD-1 mice. Master's Thesis, Linköping University. View Source
